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Compound of Interest

Compound Name: 1-(2-Aminopyridin-3-yl)ethanol

Cat. No.: B3291112

An In-depth Technical Guide to the Safe Handling of 1-(2-Aminopyridin-3-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Disclaimer: This document has been prepared to provide comprehensive safety guidance for 1-
(2-Aminopyridin-3-yl)ethanol. Due to the limited availability of a specific Material Safety Data
Sheet (MSDS) for this compound, the information herein is synthesized from data on
structurally related compounds, including pyridine, aminopyridines, and amino alcohols. It is
imperative that this guide is used in conjunction with standard laboratory safety practices and a
thorough risk assessment for the specific experimental context.

Introduction and Compound Profile

1-(2-Aminopyridin-3-yl)ethanol is a substituted aminopyridine derivative. The presence of the
aminopyridine core suggests that this compound shares toxicological and handling
characteristics with other aminopyridines, which are known to be toxic and require careful
handling.[1] The ethanol substituent may influence its physical properties, such as solubility
and reactivity. This guide provides a framework for managing the risks associated with the
handling and use of this compound in a research and development setting.

Chemical Structure:
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IUPAC Name: 1-(2-Aminopyridin-3-yl)ethanol
CAS Number: 869567-91-9[2]
Molecular Formula: C7H10N20

Molecular Weight: 138.17 g/mol [3]

Table 1: Estimated Physicochemical Properties (Note: These are estimated values based on

the structure and data from related compounds.)

Property Value SourcelJustification
Likely a solid at room Based on related
Appearance . -
temperature aminopyridine compounds.[3]
Higher than pyridine due to the
Boiling Point > 200 °C ethanol group capable of
hydrogen bonding.
) The ethanol and amino groups
N Soluble in water and polar ) ] ]
Solubility ] increase polarity and potential
organic solvents _
for hydrogen bonding.[4]
Stable under recommended Pyridine derivatives can be
Stability storage conditions. May be hygroscopic and sensitive to

sensitive to light and air.

oxidation.[5]

Hazard Identification and GHS Classification

(Inferred)

A definitive Globally Harmonized System (GHS) classification for 1-(2-Aminopyridin-3-

yl)ethanol is not readily available. The following classification is inferred from the known

hazards of aminopyridines and related structures.[1][6][7]

Table 2: Inferred GHS Classification
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement

H301: Toxic if
Acute Toxicity, ) swallowed /
Category 3/4 Danger/Warning _
Oral H302: Harmful if

swallowed[6]

H311: Toxic in

. contact with skin
Acute Toxicity,

Category 3/4 Danger/Warning { H312: Harmful
Dermal ) )
in contact with
skin[8]
Skin
] o ) H315: Causes
Corrosion/Irritatio  Category 2 | Warning o
skin irritation[6]
n
) H319: Causes
Serious Eye . .
o Category 2A | Warning serious eye
Damage/Irritation N
irritation[6]
Specific Target
o H335: May
Organ Toxicity i i
) Category 3 I Warning cause respiratory
(Single N
irritation[6]
Exposure)

This inferred classification underscores the need for stringent safety measures.

Toxicological Profile: An Evidence-Based
Assessment

The primary toxicological concern with aminopyridines is their effect on the nervous system.[1]
They are known to be readily absorbed through the skin and gastrointestinal tract.[1]

o Acute Effects: Exposure can lead to symptoms such as dizziness, headache, nausea, and
respiratory irritation.[4] Ingestion can be particularly dangerous.[5]
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o Dermal and Ocular Effects: Direct contact is expected to cause skin and serious eye
irritation.[8][9] Prolonged contact may lead to more severe local effects.

 Inhalation: While likely a solid, any dust or aerosol generated can cause respiratory tract
irritation.

o Chronic Effects: There is a lack of data on the chronic effects of this specific compound.
However, due to the pyridine moiety, potential effects on the liver, kidneys, and central
nervous system should be considered with repeated exposure.[9]

Core Directive: Safe Handling and Storage
Protocols

A proactive approach to safety is paramount when working with this compound.

Engineering Controls: The First Line of Defense

All work with 1-(2-Aminopyridin-3-yl)ethanol, including weighing and solution preparation,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5] The
fume hood should have adequate airflow and be located in a well-ventilated laboratory.[10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of appropriate PPE is critical. The following diagram outlines the decision-making
process for PPE selection.
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@ng 1-(2-Aminopyridin-3-yl)et@

Handling solid? Handling solution?

Minimum PPE: Minimum PPE:
- Nitrile or Neoprene Gloves - Nitrile or Neoprene Gloves
- Chemical Splash Goggles - Chemical Splash Goggles
- Lab Coat - Lab Coat

Add Face Shield

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-(2-Aminopyridin-3-yl)ethanol.

Step-by-Step PPE Protocol:

* Gloves: Wear nitrile or neoprene gloves.[5] Latex gloves are not recommended.[5] Always
double-glove if there is a high risk of exposure.

+ Eye Protection: Chemical splash goggles are mandatory.[4]

o Lab Coat: A fully buttoned lab coat should be worn to protect against skin contact.[9]
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» Face Shield: Use a face shield in addition to goggles when there is a significant risk of
splashing.[11]

Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][10]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents and strong acids.[3][9]

e The storage area should be clearly labeled with the appropriate hazard warnings.

Emergency Procedures: Preparedness and
Response

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][12]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing.[5][12] Seek medical attention.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[8]

Spill Response Protocol

The following workflow should be initiated in the event of a spill.
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Spill of 1—(2-Aminopyridin-3-yl)@

Evacuate immediate area and alert others

l

Don appropriate PPE (respirator may be needed for large spills)

:

Contain the spill with absorbent material (e.g., sand, vermiculite)

l

Garefully collect the absorbed material into a sealed container for dispos@

l

@econtaminate the spill area with a suitable cleaning agera

Dispose of waste as hazardous material

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.

Detailed Spill Cleanup Steps:

o Evacuate and Alert: Immediately evacuate the spill area and inform your supervisor and
colleagues.
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» Don PPE: Wear appropriate PPE, including respiratory protection if the spill is large or
generates dust.[9]

o Contain: For solid spills, carefully sweep up the material. For liquid spills, use an inert
absorbent material like sand or vermiculite to contain it.[4] Do not use combustible materials.

o Collect: Place the contained material into a clearly labeled, sealed container for hazardous
waste disposal.[10]

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
institutional and local regulations.

Firefighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[13]

e Hazards: Combustion may produce toxic gases, including carbon monoxide, carbon dioxide,
and nitrogen oxides.[13]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[13]

Disposal Considerations

All waste containing 1-(2-Aminopyridin-3-yl)ethanol must be treated as hazardous waste.
o Collect waste in labeled, sealed containers.

e Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety department.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion
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While specific safety data for 1-(2-Aminopyridin-3-yl)ethanol is limited, a comprehensive
safety protocol can be established by analyzing its structural components. The aminopyridine
core dictates a need for high caution due to its potential toxicity. By adhering to the engineering
controls, PPE requirements, and emergency procedures outlined in this guide, researchers can
handle this compound with a high degree of safety. A thorough, experiment-specific risk
assessment should always be performed before commencing any new work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3291112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3291112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

